3-methoxy-N-[2-(pentylsulfamoyl)ethyl]benzamide

Specification

• CAS No.: 899739-17-4
• Molecular Formula: C15H24N2O4S
• Molecular Weight: 328.43
• IUPAC Name: 3-methoxy-N-[2-(pentylsulfamoyl)ethyl]benzamide
• Standard InChI: InChI=1S/C15H24N2O4S/c1-3-4-5-9-17-22(19,20)11-10-16-15(18)13-7-6-8-14(12-13)21-2/h6-8,12,17H,3-5,9-11H2,1-2H3,(H,16,18)
• Standard InChI Key: RHKZGZMGVWIPSU-UHFFFAOYSA-N
• SMILES: CCCCCNS(=O)(=O)CCNC(=O)C1=CC(=CC=C1)OC

Introduction

3-Methoxy-N-[2-(pentylsulfamoyl)ethyl]benzamide is a chemical compound with the CAS number 899739-17-4. It has a molecular formula of C15H24N2O4S and a molecular weight of 328.4271 g/mol. This compound is part of a broader class of benzamides, which are known for their diverse biological activities, including antimicrobial, anticancer, and antiparasitic properties.

Synthesis and Preparation

While specific synthesis details for 3-methoxy-N-[2-(pentylsulfamoyl)ethyl]benzamide are not available in the provided sources, benzamides are generally synthesized through condensation reactions between amines and carboxylic acid derivatives. The presence of a sulfamoyl group suggests the use of sulfamoyl chlorides or similar reagents in the synthesis process.

Biological Activities

Although specific biological activity data for 3-methoxy-N-[2-(pentylsulfamoyl)ethyl]benzamide are not available, related benzamide compounds have shown a range of biological activities:

• Antimicrobial Activity: Some benzamides exhibit antimicrobial properties, making them potential candidates for treating infections.

• Anticancer Activity: Benzamides have been investigated for their anticancer effects, often inducing apoptosis in cancer cells.

• Antiparasitic Activity: Certain benzamides are effective against parasites like Trypanosoma brucei, suggesting potential applications in treating diseases such as Human African Trypanosomiasis.

Future Research Directions

Given the lack of specific data on 3-methoxy-N-[2-(pentylsulfamoyl)ethyl]benzamide, future research should focus on:

• Synthesis Optimization: Developing efficient synthesis methods to produce this compound in sufficient quantities for biological testing.

• Biological Evaluation: Conducting in vitro and in vivo studies to assess its antimicrobial, anticancer, and antiparasitic activities.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound to enhance its biological activity and understand how structural changes affect its efficacy.